Cas no 26526-78-3 (ethyl 2-cyanododecanoate)

• Product Name: ethyl 2-cyanododecanoate
• CAS No: 26526-78-3
• MF: C₁₅H₂₇NO₂
• MW: 253.380384683609
• MDL: MFCD06210973
• CID: 1427509
• PubChem ID: 14894523
• Update Time: 2025-04-20

ethyl 2-cyanododecanoate Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 2-cyano-, ethyl ester
• ethyl 2-cyanododecanoate
• 26526-78-3
• DTXSID40565067
• 2-cyano-dodecanoic acid ethyl ester
• ethyl2-cyanododecanoate
• EN300-225096
• BBA52678

• MDL： MFCD06210973
• Inchi： 1S/C15H27NO2/c1-3-5-6-7-8-9-10-11-12-14(13-16)15(17)18-4-2/h14H,3-12H2,1-2H3
• InChI Key： XRSUODJXMVOWOM-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)CCCCCCCCCC)=O

Computed Properties

• Exact Mass: 253.20431
• Monoisotopic Mass: 253.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09